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Compound of Interest

Compound Name: Uralenin

Cat. No.: B155809 Get Quote

For researchers, scientists, and drug development professionals, this document provides a

comprehensive overview of the chemical properties, potential biological activities, and relevant

experimental considerations for the flavanone Uralenin.

CAS Number: 139163-17-0

Molecular Formula: C20H20O6

Molecular Weight: 356.372

Chemical Properties
While specific experimental data for Uralenin is limited in publicly available literature, its

chemical properties can be inferred from its structure as a prenylated flavanone.
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Property Value/Information Source

CAS Number 139163-17-0 [1][2][3]

Molecular Formula C20H20O6 [1][2][3]

Molecular Weight 356.372 [1][2][3]

Melting Point Not available in cited literature.

Boiling Point Not available in cited literature.

Solubility

Expected to be soluble in

organic solvents like methanol,

ethanol, DMSO, and ethyl

acetate. Limited solubility in

water is anticipated.

Synthesis and Experimental Protocols
A specific, detailed synthesis protocol for Uralenin has not been identified in the surveyed

literature. However, the general synthesis of flavanones involves the Claisen-Schmidt

condensation of a substituted 2'-hydroxyacetophenone with a substituted benzaldehyde to form

a chalcone, followed by cyclization. For Uralenin, this would likely involve the reaction of a

suitably protected 2',4',6'-trihydroxy-3'-(3-methyl-2-butenyl)acetophenone with a protected 3,4-

dihydroxybenzaldehyde.

General Experimental Workflow for Flavanone Synthesis:

Caption: General workflow for the synthesis of flavanones.

Potential Biological Activities and Signaling
Pathways
Direct experimental evidence for the biological activity of Uralenin is not readily available in the

scientific literature. However, based on the activities of structurally similar flavonoids,

particularly other prenylated flavanones, Uralenin may exhibit a range of biological effects.

Flavonoids are well-documented to possess antioxidant, anti-inflammatory, and anticancer

properties.
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Potential Mechanisms of Action:

Antioxidant Activity: Like other flavonoids, Uralenin likely possesses antioxidant properties

due to its phenolic hydroxyl groups, which can donate a hydrogen atom to scavenge free

radicals. The presence of the isoprenyl group may enhance its lipophilicity, potentially

allowing for better interaction with cellular membranes and protection against lipid

peroxidation.

Anti-inflammatory Activity: Flavonoids can exert anti-inflammatory effects by inhibiting the

activity of pro-inflammatory enzymes such as cyclooxygenases (COX) and lipoxygenases

(LOX), and by modulating signaling pathways like the NF-κB pathway.

Anticancer Activity: Many flavonoids have been shown to induce apoptosis, inhibit cell

proliferation, and prevent angiogenesis in cancer cells. These effects are often mediated

through the modulation of various signaling pathways, including those involving MAP

kinases, PI3K/Akt, and caspases.

Hypothesized Signaling Pathway Involvement:

Given the known activities of similar flavonoids, Uralenin could potentially modulate key

cellular signaling pathways.
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Caption: Hypothesized signaling pathways potentially modulated by Uralenin.

Future Research Directions
The lack of specific data on Uralenin presents a clear opportunity for further research. Key

areas for investigation include:

Chemical Synthesis and Characterization: Development and publication of a robust

synthesis protocol for Uralenin, along with detailed characterization of its physical and

chemical properties.

In Vitro Biological Screening: Comprehensive screening of Uralenin's activity across a range

of biological assays, including antioxidant capacity, anti-inflammatory effects in relevant cell

models (e.g., macrophages), and cytotoxicity against various cancer cell lines.

Mechanism of Action Studies: Elucidation of the specific molecular targets and signaling

pathways affected by Uralenin to understand the basis of its biological activities.
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Pharmacokinetic and In Vivo Studies: Following promising in vitro results, investigation of

Uralenin's absorption, distribution, metabolism, and excretion (ADME) properties, and

evaluation of its efficacy and safety in animal models.

This technical guide serves as a foundational resource for researchers interested in Uralenin.

While direct experimental data is currently sparse, the information presented, based on the

established knowledge of related flavonoid compounds, provides a strong basis for initiating

new research into this potentially valuable natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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